Osmiamate
Description
Osmiamate refers to the tetrahedral anion [OsO₃N]⁻, formed through the reaction of osmium tetroxide (OsO₄) with ammonia. This compound is isoelectronic with OsO₄, sharing a similar tetrahedral geometry but substituting one oxygen atom with a nitrogen atom . The synthesis of osmiamate derivatives, such as potassium osmiamate (K[OsO₃N]), involves the reduction of OsO₄ in the presence of ammonia or ammonium salts under controlled conditions . Osmiamate complexes are notable for their stability in aqueous solutions and their role as intermediates in osmium redox chemistry .
Properties
Molecular Formula |
NO3Os- |
|---|---|
Molecular Weight |
252.2 g/mol |
IUPAC Name |
azanylidyne(trioxo)osmium(1-) |
InChI |
InChI=1S/N.3O.Os/q;;;;-1 |
InChI Key |
DRSYIIWEUUCQSD-UHFFFAOYSA-N |
SMILES |
N#[Os-](=O)(=O)=O |
Canonical SMILES |
N#[Os-](=O)(=O)=O |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
Osmiamate is structurally and functionally related to other osmium-containing compounds. Below is a detailed comparison with two key analogs: osmium tetroxide (OsO₄) and potassium osmiamate aminochloride (K₂[Os(NH₂)Cl₅]).
Structural and Electronic Properties
Physical and Chemical Properties
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